molecular formula C9H8N2O5 B14827114 4-Cyclopropoxy-6-nitronicotinic acid CAS No. 1243360-83-9

4-Cyclopropoxy-6-nitronicotinic acid

Cat. No.: B14827114
CAS No.: 1243360-83-9
M. Wt: 224.17 g/mol
InChI Key: GLLRYBPWEYOFBX-UHFFFAOYSA-N
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Description

Properties

CAS No.

1243360-83-9

Molecular Formula

C9H8N2O5

Molecular Weight

224.17 g/mol

IUPAC Name

4-cyclopropyloxy-6-nitropyridine-3-carboxylic acid

InChI

InChI=1S/C9H8N2O5/c12-9(13)6-4-10-8(11(14)15)3-7(6)16-5-1-2-5/h3-5H,1-2H2,(H,12,13)

InChI Key

GLLRYBPWEYOFBX-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=NC=C2C(=O)O)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-6-nitronicotinic acid typically involves the introduction of the cyclopropoxy and nitro groups onto the nicotinic acid ring. One common method involves the nitration of 4-cyclopropoxy nicotinic acid using a mixture of concentrated sulfuric acid and nitric acid. The reaction is carried out under controlled temperature conditions to ensure the selective nitration at the 6-position.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-6-nitronicotinic acid may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-6-nitronicotinic acid can undergo various chemical reactions, including:

    Oxidation: The nitro group can be reduced to an amino group under specific conditions.

    Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

    Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Common reducing agents include hydrogen gas with a palladium catalyst, sodium borohydride, and lithium aluminum hydride.

    Substitution: Common reagents for nucleophilic substitution include alkyl halides and strong bases such as sodium hydride.

Major Products

    Reduction: The major product of the reduction of the nitro group is 4-cyclopropoxy-6-aminonicotinic acid.

    Substitution: The major products depend on the substituent introduced during the nucleophilic substitution reaction.

Scientific Research Applications

4-Cyclopropoxy-6-nitronicotinic acid has several scientific research applications:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: It is studied for its potential biological activity, including its effects on various enzymes and receptors.

    Medicine: It is investigated for its potential therapeutic applications, including its use as a precursor for drug development.

    Industry: It is used in the production of specialty chemicals and as a building block for the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-nitronicotinic acid involves its interaction with specific molecular targets. The nitro group can undergo reduction to form an amino group, which can then interact with various enzymes and receptors. This interaction can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Research Implications

  • Synthetic Challenges : The cyclopropoxy group’s strain and reactivity could complicate synthesis compared to methyl or chloro analogs.
  • Biological Activity: The nitro group’s electrophilicity may make 4-cyclopropoxy-6-nitronicotinic acid a candidate for covalent drug design, contrasting with the non-covalent interactions of chloro or methyl substituents.

5. Limitations and Future Directions The absence of direct data on 4-cyclopropoxy-6-nitronicotinic acid necessitates caution in extrapolating findings. Future studies should prioritize experimental characterization of its physicochemical and toxicological profiles.

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